Cas no 1823095-31-3 (4-Pyridinepropanoic acid, β-amino-2-chloro-6-methyl-, methyl ester)

• Product Name: 4-Pyridinepropanoic acid, β-amino-2-chloro-6-methyl-, methyl ester
• CAS No: 1823095-31-3
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 5211236
• PubChem ID: 165664048
• Update Time: 2025-06-13

4-Pyridinepropanoic acid, β-amino-2-chloro-6-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinepropanoic acid, β-amino-2-chloro-6-methyl-, methyl ester
• EN300-157007
• methyl 3-amino-3-(2-chloro-6-methylpyridin-4-yl)propanoate
• 1823095-31-3

• Inchi： 1S/C10H13ClN2O2/c1-6-3-7(4-9(11)13-6)8(12)5-10(14)15-2/h3-4,8H,5,12H2,1-2H3
• InChI Key： JLRQETAIVUPOON-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)C(CC(=O)OC)N

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Boiling Point: 353.5±42.0 °C(Predicted)
• pka: 5.78±0.33(Predicted)

Additional information on 4-Pyridinepropanoic acid, β-amino-2-chloro-6-methyl-, methyl ester

Comprehensive Overview of 4-Pyridinepropanoic acid, β-amino-2-chloro-6-methyl-, methyl ester (CAS No. 1823095-31-3)

The compound 4-Pyridinepropanoic acid, β-amino-2-chloro-6-methyl-, methyl ester (CAS No. 1823095-31-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine ring substituted with amino, chloro, and methyl groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic disorders.

In recent years, the demand for heterocyclic compounds like 4-Pyridinepropanoic acid derivatives has surged, driven by their role in developing novel therapeutics. The β-amino and ester functionalities in this compound offer opportunities for further chemical modifications, enabling the creation of libraries of analogs for high-throughput screening. This aligns with the growing trend of fragment-based drug design and computational chemistry, which are hot topics in modern medicinal chemistry.

The chloro and methyl substituents on the pyridine ring contribute to the compound's stability and lipophilicity, factors critical for optimizing drug-like properties. These features are particularly relevant in the context of central nervous system (CNS) drug development, where researchers often search for molecules with balanced solubility and permeability. Additionally, the methyl ester group serves as a protective moiety, allowing controlled hydrolysis to the corresponding carboxylic acid, a common strategy in prodrug design.

From a synthetic chemistry perspective, CAS No. 1823095-31-3 represents a valuable building block for constructing more complex architectures. Its applications extend to catalysis and material science, where pyridine-based ligands are employed in metal-organic frameworks (MOFs) and coordination polymers. This versatility has sparked interest among scientists exploring green chemistry approaches, as the compound's modularity supports sustainable synthetic routes.

Analytical characterization of 4-Pyridinepropanoic acid, β-amino-2-chloro-6-methyl-, methyl ester typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are frequently searched by quality control professionals and analytical chemists working in contract research organizations (CROs). The compound's spectral data and chromatographic behavior are essential for ensuring batch-to-batch consistency in industrial applications.

In the context of intellectual property, derivatives of this compound have been investigated in patent literature for various applications, reflecting the pharmaceutical industry's focus on small molecule innovation. This aligns with frequent searches about patent expiration dates and generic drug development, making the compound relevant to legal and regulatory discussions in the life sciences sector.

Environmental and safety considerations for handling CAS No. 1823095-31-3 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) and engineering controls are recommended during manipulation, reflecting the broader industry emphasis on laboratory safety and risk assessment protocols.

The future research directions for this compound likely involve exploring its structure-activity relationships (SAR) in biological systems and optimizing its physicochemical properties for specific applications. With increasing interest in precision medicine and targeted therapies, molecules like 4-Pyridinepropanoic acid, β-amino-2-chloro-6-methyl-, methyl ester will continue to attract attention from both academic and industrial researchers worldwide.